5-HT1Receptor
  • Melperone hydrochloride
    Melperone hydrochloride
    • Cat. No.:
    • B162143
    • CAS No.:
    • 1622-79-3
    • Molecular Formula:
    • C16H23ClFNO
    • Molecular Weight:
    • 299.81 g/mol
    Description
    “]. Structurally related to haloperidol, melperone has been used in the European Union for over 30 years[“]. It is known for its atypical properties, distinguishing it from typical antipsychotics[“].Melperone hydrochloride has been studied for its effects on various neurotransmitter systems[“]. It exhibits low affinity for dopamine D2 receptors, which is characteristic of atypical antipsychotics. Research has shown that melperone has a higher selectivity for dopamine D4 receptors, contributing to its unique pharmacological profile.

    The pharmacokinetics of melperone hydrochloride reveal that it has a bioavailability of 87% when administered intramuscularly and 54% when taken orally in syrup form[“]. It is metabolized in the liver and excreted primarily through the kidneys, with an elimination half-life of approximately 3-4 hours for oral administration and 6 hours for intramuscular injection.

    Melperone hydrochloride has been the subject of research exploring its potential therapeutic applications in treating psychiatric disorders, including its effects on sleep disorders, confusion, and psychomotor dysfunction in geriatric and psychiatric patients[“]

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    Melperone hydrochloride is a low-potency antipsychotic drug belonging to the butyrophenone chemical class[

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  • (S)-Way 100135
    (S)-Way 100135
    • Cat. No.:
    • B1139074
    • CAS No.:
    • 149007-54-5
    • Molecular Formula:
    • C24H35Cl2N3O2
    • Molecular Weight:
    • 468.5 g/mol
    Description
    (S)-WAY-100135 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT1A (IC50 = 15.5 nM in a radioligand binding assay using rat hippocampus). It is selective for 5-HT1A over 5-HT1B, 5-HT1C, and 5-HT2 re...
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  • BMY 7378 free base
    BMY 7378 free base
    • Cat. No.:
    • B1196413
    • CAS No.:
    • 21102-94-3
    • Molecular Formula:
    • C22H31N3O3
    • Molecular Weight:
    • 385.5 g/mol
    Description
    8-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-8-azaspiro[4.5]decane-7,9-dione is a member of piperazines.
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  • Osemozotan
    Osemozotan
    • Cat. No.:
    • B1210712
    • CAS No.:
    • 137275-81-1
    • Molecular Formula:
    • C19H21NO5
    • Molecular Weight:
    • 343.4 g/mol
    Description
    OSEMOZOTAN is a small molecule drug with a maximum clinical trial phase of III.
    5-HT(1A) receptor agonist
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  • SB-616234-A
    SB-616234-A
    • Cat. No.:
    • B1663280
    • CAS No.:
    • 908601-49-0
    • Molecular Formula:
    • C₃₂H₃₆ClN₅O₃
    • Molecular Weight:
    • 574.1 g/mol
    Description
    SB-616234A is a selective and orally bioavailable 5-HT1B receptor antagonist, with anxiolytic and antidepressant activity.
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  • LY 278584
    LY 278584
    • Cat. No.:
    • B1675648
    • CAS No.:
    • 119193-37-2
    • Molecular Formula:
    • C17H22N4O
    • Molecular Weight:
    • 298.4 g/mol
    Description
    1-methyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-3-indazolecarboxamide is an aromatic amide and a member of indazoles.
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  • FPT
    FPT
    • Cat. No.:
    • B12376439
    • CAS No.:
    • Molecular Formula:
    • C18H20FN
    • Molecular Weight:
    • 269.4 g/mol
    Description
    FPT is a useful research compound. Its molecular formula is C18H20FN and its molecular weight is 269.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality FPT suitable for many research applicat...
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  • 5-HT1A antagonist 1
    5-HT1A antagonist 1
    • Cat. No.:
    • B12415343
    • CAS No.:
    • Molecular Formula:
    • C23H29ClN6O2
    • Molecular Weight:
    • 457.0 g/mol
    Description
    5-HT1A antagonist 1 is a useful research compound. Its molecular formula is C23H29ClN6O2 and its molecular weight is 457.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 5-HT1A antagonist 1...
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  • EMD 56551
    EMD 56551
    • Cat. No.:
    • B15073625
    • CAS No.:
    • Molecular Formula:
    • C24H31N3O2
    • Molecular Weight:
    • 393.5 g/mol
    Description
    EMD 56551 is a useful research compound. Its molecular formula is C24H31N3O2 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality EMD 56551 suitable for many res...
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  • 5-HT1A agonist 1
    5-HT1A agonist 1
    • Cat. No.:
    • B15616379
    • CAS No.:
    • Molecular Formula:
    • C22H27N5O2
    • Molecular Weight:
    • 393.5 g/mol
    Description
    5-HT1A agonist 1 is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 5-HT1A agonist 1 suitabl...
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